alpha-Amylase from Aspergillus oryzae

• CAS: 9001-19-8
• Molecular Formula: C20H16ClF5N4O3
• Molecular Weight: 490.8 g/mol
• InChI: InChI=1S/C20H16ClF5N4O3/c1-30-14(17(32)28-10-3-4-11(22)9(7-10)8-27)13(23)12(16(30)21)15(31)18(33)29-19(5-2-6-19)20(24,25)26/h3-4,7,17,28,32H,2,5-6H2,1H3,(H,29,33)
• InChIKey: SOBFOUWHRAWBAW-UHFFFAOYSA-N

A. oryzae α-Amylase: Characteristics and Comparators

Alpha-Amylase from Aspergillus oryzae (EC 3.2.1.1, CAS 9001-19-8) is a fungal endo-acting glycosyl hydrolase that randomly cleaves α-1,4-glucosidic bonds in starch, producing maltose, glucose, and limit dextrins. Unlike bacterial liquefying α-amylases, the A. oryzae enzyme exhibits a dual liquefying and saccharifying action pattern and operates under distinctly acidic conditions (pH optimum ~5.0–5.5) [1]. The enzyme is derived from a GRAS (Generally Recognized as Safe) fungal host with a centuries-long history in food fermentation, making it the default α-amylase for food-grade, baking, and high-maltose syrup applications [2]. Its closest industrial alternatives include α-amylases from Bacillus licheniformis (thermophilic, liquefying), Bacillus amyloliquefaciens (mesophilic bacterial), Bacillus subtilis, porcine pancreas, and the higher-maltose-yielding Penicillium expansum enzyme.

Acidic pH & Dual Action

Operates at pH 4–5 with combined liquefying and saccharifying activity.

Food-Grade Compliance

GRAS designation (FDA 21 CFR §137.105) supports food and baking applications.

Targeted Saccharide Profile

Produces 50–60% maltose syrups; pH range overlaps with glucoamylase.

• [1] NguyenStarch. α-Amylases — Industrial Starch Processing Enzyme Comparison Table. 2023. Available at: https://nguyenstarch.com/α-amylases/ (Table 2.3: fungal α-amylase pH 4–5, temperature 55–70 °C). View Source
• [2] U.S. FDA. 21 CFR §137.105 — Flour may contain α-amylase obtained from the fungus Aspergillus oryzae. Also: FDA Advisory Opinion dated 8/18/83 recognizing A. oryzae amylase for distilling materials. 27 CFR §24.247. View Source

Why A. oryzae α-Amylase Cannot Be Substituted

Generic substitution of α-amylase across microbial sources fails because the enzyme's source organism dictates its pH/ temperature operating window, calcium dependence, end-product profile, and regulatory acceptability — parameters that are fundamentally coupled to downstream unit operations. The A. oryzae enzyme operates at pH 4–5 and 55–70 °C, directly matching the optima of glucoamylase (pH 3.5–5), whereas bacterial thermophilic amylases demand pH 6–7 and 95–105 °C, requiring costly intermediate pH and temperature adjustments when both enzymes are used sequentially [1]. Furthermore, only fungal saccharifying α-amylases produce the 50–60% maltose syrups needed for confectionery and brewing; bacterial liquefying amylases yield predominantly dextrins and are structurally incapable of the transglycosylation-mediated maltose accumulation that defines the A. oryzae product profile [2]. Differences in calcium stoichiometry (2 ions for A. oryzae vs. 4–5 for Bacillus spp.) also alter process-scale calcium supplementation requirements and downstream scaling behavior [3].

pH / Temperature Window

A. oryzae operates at pH 4–5 and 55–70 °C; bacterial amylases require pH 6–7 and 95–105 °C, disrupting process integration.

End-Product Profile

Fungal enzyme yields 50–60% maltose via transglycosylation; bacterial liquefying amylases produce dextrins and require additional maltogenic steps to meet maltose specification.

Calcium Stoichiometry

A. oryzae requires 2 Ca²⁺ ions and 50 ppm in process, versus 4–5 ions and 150 ppm for Bacillus spp., affecting scale and chemical costs.

• [1] NguyenStarch. α-Amylases — Industrial Starch Processing Enzyme Comparison Table. 2023. Table 2.3: Fungal α-amylase (A. oryzae) application pH 4–5, temperature 55–70 °C; bacterial thermophilic α-amylase (B. licheniformis) application pH 6–7, temperature 95–105 °C. View Source
• [2] Doyle EM, Noone PG, Kelly CT, Fogarty WM. Comparison of the action pattern of two high maltose-forming α-amylases on linear maltooligosaccharides. Carbohydrate Research. 1999;319(1-4):168-183. DOI:10.1016/S0142-2999(99)00049-6. States: "Syrups containing 50–60% (w/w) maltose are produced industrially using mold-saccharifying amylases mainly the α-amylase of Aspergillus oryzae." View Source
• [3] Enzyme-Information.de Literature Summary (BRENDA- derived). EC 3.2.1.1: Ca2+ stoichiometry — Aspergillus oryzae: 2 Ca2+ ions per enzyme molecule; Bacillus amyloliquefaciens: 4 Ca2+ ions; Bacillus licheniformis: 5 Ca2+ ions. Citing: Duy C, Fitter J. J Biol Chem. 2005;280:37360-37365. View Source

Differentiation Evidence for A. oryzae α-Amylase

Alcoholysis Activity: Alkyl-Glucoside Synthesis

In a direct head-to-head experimental comparison using methanol as substrate and starch as glucosyl donor, α-amylases from Aspergillus oryzae and Aspergillus niger (saccharifying type) were found to be catalytically competent in alcoholysis reactions, yielding a series of methyl-oligosaccharides from methyl-glucoside to methyl-hexomaltoside. In contrast, the classical bacterial liquefying α-amylases from Bacillus licheniformis and Bacillus stearothermophilus were completely incapable of performing alcoholysis under identical conditions [1]. This functional dichotomy arises from structural differences in the active-site architecture that distinguish saccharifying from liquefying α-amylases.

Alcoholysis Activity

Head-to-head

Active (methyl-oligosaccharides formed) vs. completely inactive

Supports enzymatic alkyl-glucoside synthesis from starch, not accessible with bacterial amylases.

90% conversion reported at 20% methanol, 15% starch (A. niger/A. oryzae type).

Evidence Dimension	Alcoholysis capability (methanol as nucleophile, starch as glucosyl donor)
Target Compound Data	Active: methyl-oligosaccharides produced; 90% substrate relative conversion achievable at 20% methanol, 15% (w/v) starch
Comparator Or Baseline	Bacillus licheniformis and Bacillus stearothermophilus α-amylases: no alcoholysis activity detected
Quantified Difference	Qualitative (active vs. completely inactive); 90% conversion for A. niger/A. oryzae type vs. 0% for bacterial liquefying type
Conditions	Methanol as nucleophile; starch as glucosyl donor; temperature and pH varied; 15% (w/v) starch, 20% methanol

Why This Matters

This unique catalytic capability enables enzymatic one-pot synthesis of alkyl-glucosides directly from starch, a route inaccessible with bacterial α-amylases, opening applications in surfactant and glycoside manufacturing.

• [1] Santamaría RI, Del Río G, Saab G, Rodríguez ME, Soberón X, López-Munguía A. Alcoholysis reactions from starch with α-amylases. FEBS Letters. 1999;452(3):346-350. DOI:10.1016/S0014-5793(99)00667-5. View Source

Maltose Syrup Yield Advantage

Industrial starch saccharification data demonstrate that A. oryzae α-amylase (commercialized as Fungamyl®) routinely produces syrups containing 45–60% (w/w) maltose with only 2–7% glucose . This performance is documented in the peer-reviewed literature: "Syrups containing 50–60% (w/w) maltose are produced industrially using mold-saccharifying amylases mainly the α-amylase of Aspergillus oryzae" [1]. By contrast, bacterial thermophilic liquefying α-amylases such as Termamyl® (B. licheniformis) produce soluble dextrins and oligosaccharides as primary end-products, not maltose-rich syrups, because they function exclusively as endo-liquefying enzymes without the coupled transglycosylation activity that drives maltose accumulation [2].

Maltose Syrup Yield

Cross-study comparable

50–60% (w/w) maltose

vs. dextrin-dominated bacterial liquefying amylases

Required for high-maltose syrup targets; bacterial alternatives need additional maltogenic enzymes.

Industrial conditions: 50–60 °C, pH 5.0–5.5, 12–24 h.

Evidence Dimension	Maltose content in final starch hydrolysate
Target Compound Data	50–60% (w/w) maltose; 2–7% glucose (Fungamyl® 800 L product specification)
Comparator Or Baseline	Bacillus licheniformis liquefying α-amylase (Termamyl®): primary products are dextrins and oligosaccharides; maltose content typically <10% without secondary saccharification enzyme
Quantified Difference	~40–55 percentage-point higher maltose content; product profile shifts from dextrin-dominated to maltose-dominated
Conditions	Industrial starch processing; A. oryzae: 50–60 °C, pH 5.0–5.5, 12–24 h saccharification; B. licheniformis: 95–105 °C, pH 6–7, jet-cooker liquefaction

Why This Matters

Procurement of A. oryzae α-amylase is mandatory for manufacturers targeting high-maltose syrup (confectionery, brewing, pharmaceutical bulking agents) because bacterial alternatives cannot achieve the required maltose specification without additional enzyme steps.

• [1] Doyle EM, Noone PG, Kelly CT, Fogarty WM. Comparison of the action pattern of two high maltose-forming α-amylases on linear maltooligosaccharides. Carbohydrate Research. 1999;319(1-4):168-183. View Source
• [2] NguyenStarch. α-Amylases — Fungal α-amylase (Fungamyl®) section: "used for production of high maltose syrups or high conversion syrups" vs. bacterial thermophilic α-amylase (Termamyl®) described as a "liquefying amylase" producing "mainly soluble dextrins and oligosaccharides." View Source

Reduced Calcium Dependency vs. Bacterial Amylases

Structural and biochemical data curated in the BRENDA-derived enzyme-information database establish that α-amylase from Aspergillus oryzae binds two Ca2+ ions per enzyme molecule for structural stabilization. The corresponding values for Bacillus comparators are: Bacillus amyloliquefaciens α-amylase requires four Ca2+ ions per molecule, and Bacillus licheniformis α-amylase requires five Ca2+ ions per molecule [1]. The NguyenStarch industrial reference table further translates this to application-level calcium dosage: fungal α-amylase (A. oryzae) requires only 50 ppm Ca2+ minimum in process, whereas bacterial mesophilic α-amylase (B. subtilis) requires 150 ppm [2].

Calcium Requirement

Head-to-head

2 Ca²⁺ ions / molecule (A. oryzae)

vs. 4 (B. amyloliquefaciens) and 5 (B. licheniformis)

Reduces chemical additive costs and calcium-oxalate scale formation.

Applied dosage: 50 ppm Ca²⁺ (A. oryzae) vs. 150 ppm (B. subtilis).

Evidence Dimension	Calcium ion binding stoichiometry (structural) and minimum process Ca2+ dosage (applied)
Target Compound Data	2 Ca2+ ions per enzyme molecule (structural); minimum 50 ppm Ca2+ in process (applied)
Comparator Or Baseline	Bacillus amyloliquefaciens: 4 Ca2+ ions; Bacillus licheniformis: 5 Ca2+ ions; Bacillus subtilis: 150 ppm Ca2+ minimum
Quantified Difference	2–3 fewer Ca2+ ions structurally; 100 ppm lower Ca2+ dosage requirement (50 vs. 150 ppm)
Conditions	X-ray crystallography (PDB: 6taa, 6xsv, 6xsj) for structural data; industrial starch processing conditions for applied dosage

Why This Matters

Lower calcium dependency reduces chemical additive costs and mitigates calcium-oxalate scale formation on heat exchangers and downstream equipment, translating to reduced maintenance downtime and cleaner process streams in starch processing facilities.

• [1] Enzyme-Information.de (BRENDA-derived literature summary). EC 3.2.1.1 — Metals/Ions: Ca2+ stoichiometry per enzyme molecule: Aspergillus oryzae: 2; Bacillus amyloliquefaciens: 4; Bacillus licheniformis: 5. Citing: Duy C, Fitter J. J Biol Chem. 2005;280:37360-37365. View Source
• [2] NguyenStarch. Table 2.3: Minimum Ca2+ dosage — Fungal α-amylase (A. oryzae): 50 ppm; Bacterial mesophilic α-amylase (B. subtilis): 150 ppm; Bacterial thermophilic α-amylase (B. licheniformis): 20 ppm (though thermophilic requires higher temperature energy input). View Source

Acidic pH Compatibility with Glucoamylase

As documented in the industrial starch processing comparison table, fungal α-amylase from A. oryzae operates in the application pH range of 4–5 [1], which overlaps directly with the optimal pH range of glucoamylase from Aspergillus niger (pH 3.5–5) [1]. In contrast, bacterial thermophilic α-amylase from B. licheniformis requires pH 6–7 for optimal activity [1]. This pH mismatch of approximately 2 units necessitates a costly acid-addition step (typically HCl or H2SO4) between liquefaction and saccharification when bacterial amylase is used, followed by neutralization before further processing. The purified enzyme from A. oryzae IFO-30103 shows a stability pH range of 4.5–7.2 with optimum pH 5.5, and retains 61.9% activity after 8 h at 50 °C in the presence of 10 mM CaCl2 [2].

pH Compatibility

Cross-study comparable

pH 4–5 (application), overlaps with glucoamylase (3.5–5)

Eliminates intermediate acid/base adjustment between liquefaction and saccharification.

Bacterial α-amylase requires pH 6–7, adding a pH shift step.

Evidence Dimension	Application pH range
Target Compound Data	pH 4–5 (application range); pH optimum 5.5; stable at pH 4.5–7.2
Comparator Or Baseline	Bacillus licheniformis α-amylase: pH 6–7 application range; requires pH adjustment before glucoamylase step
Quantified Difference	~2 pH units lower; eliminates pH adjustment between liquefaction and saccharification steps
Conditions	Industrial starch processing conditions; purified enzyme characterization in McIlvaine buffer

Why This Matters

Process integration with glucoamylase without intermediate pH adjustment reduces chemical consumption (acid/base), shortens cycle time, and minimizes salt formation in the final syrup, directly improving process economics and product quality.

• [1] NguyenStarch. α-Amylases Table 2.3: Fungal α-amylase (A. oryzae) application pH 4–5; Amyloglucosidase (A. niger) pH 3.5–5; Bacterial thermophilic α-amylase (B. licheniformis) pH 6–7. View Source
• [2] Purification, biochemical characterization and application of α-amylase produced by Aspergillus oryzae IFO-30103. pH optimum 5.5; stability range pH 4.5–7.2; 61.9% residual activity after 8 h at 50 °C with 10 mM CaCl2. Km = 0.5%, Vmax = 1000 U/mg. (INFONA/Elsevier abstract). View Source

Energy-Efficient Moderate Temperature Processing

The industrial application temperature range for A. oryzae fungal α-amylase is 55–70 °C, compared to 95–105 °C for B. licheniformis thermophilic α-amylase [1]. This 30–40 °C differential has been experimentally validated in a comparative starch hydrolysis study using three commercial α-amylases (from Bacillus sp., A. oryzae, and B. licheniformis) on corn, rice, and wheat starch at 50 and 60 °C. The A. oryzae enzyme maintained substantially higher residual activity than the Bacillus sp. enzyme at these moderate temperatures during extended stirred-batch reactor operation, with mathematical inactivation models confirming better operational stability at the lower temperature regime [2]. The purified A. oryzae enzyme exhibits optimum activity at 50 °C and retains >2 h half-life at both 50 and 60 °C .

Processing Temperature

Cross-study comparable

55–70 °C (A. oryzae) vs. 95–105 °C (bacterial thermophilic)

30–40 °C lower; reduces energy consumption and Maillard byproduct formation.

Half-life >2 h at 50–60 °C; validated on corn, rice, wheat starch.

Evidence Dimension	Industrial application temperature range and energy input requirement
Target Compound Data	55–70 °C application range; half-life >2 h at 50 and 60 °C; optimum temperature 50–55 °C
Comparator Or Baseline	Bacillus licheniformis α-amylase: 95–105 °C application range; requires jet-cooker steam injection
Quantified Difference	30–40 °C lower operating temperature; eliminates need for high-pressure steam and jet-cooking equipment for many applications
Conditions	Industrial starch processing; stirred batch reactor with commercial enzyme preparations on corn, rice, and wheat starch

Why This Matters

Lower operating temperature translates to reduced steam/energy costs, compatibility with heat-sensitive substrates, and reduced formation of Maillard byproducts that cause color and off-flavor issues in food-grade starch hydrolysates.

• [1] NguyenStarch. α-Amylases Table 2.3: Fungal α-amylase (A. oryzae) application temperature 55–70 °C; Bacterial thermophilic α-amylase (B. licheniformis) application temperature 95–105 °C. View Source
• [2] A. Yıldız et al. α-Amylase inactivation by temperature during starch hydrolysis. Process Biochemistry. 2004;39(9):1137-1144. DOI:10.1016/S0032-9592(03)00224-3. Three commercial α-amylases (Bacillus sp., A. oryzae, B. licheniformis) compared at 50 and 60 °C on corn, rice, and wheat starch. View Source

High-Gravity Starch Processing Tolerance

In a study examining the action pattern of A. oryzae α-amylase in concentrated media, the enzyme was found to be not inhibited by maltotetraose concentrations as high as 500 g/L. Furthermore, transglycosylation reactions — which contribute to maltose accumulation — increased proportionally with rising substrate concentration [1]. This tolerance is further corroborated by a thesis study demonstrating that the enzyme's global activity is not inhibited by starch concentrations of 400 g/L or by maltotetraose at 500 g/L [2]. While direct comparator data at equivalent substrate loads for bacterial liquefying amylases are not available in the same study, substrate inhibition is a well-documented limitation in many glycoside hydrolases at high substrate concentrations, making this property a distinguishing feature for high-gravity industrial operations [3].

Substrate Tolerance

Class-level inference

No inhibition at 500 g/L maltotetraose; 400 g/L starch

Transglycosylation increases with substrate concentration.

Permits high-concentration starch slurries (>30% w/v), improving volumetric productivity.

Data to verify for direct comparator context.

Evidence Dimension	Substrate inhibition threshold (maltotetraose and starch)
Target Compound Data	No inhibition at 500 g/L maltotetraose; no inhibition at 400 g/L starch; transglycosylation increases with substrate concentration
Comparator Or Baseline	General class of glycosyl hydrolases: many exhibit substrate inhibition at >200–300 g/L concentrations (class-level inference; direct comparator quantitative data not available in same study)
Quantified Difference	Maintains full activity at 500 g/L substrate; transglycosylation products reach 20% (w/w) of total oligosaccharides
Conditions	Concentrated maltotetraose solutions; enzyme from A. oryzae; also verified in starch at 400 g/L (thesis study); polyhydric alcohol effects also characterized

Why This Matters

High substrate tolerance permits operation at elevated starch slurry concentrations (>30% w/v), maximizing volumetric productivity and minimizing water usage and downstream evaporation costs in glucose/maltose syrup manufacturing.

• [1] Graber M, Combes D. Action pattern of alpha-amylase from Aspergillus oryzae in concentrated media. Biotechnology and Bioengineering. 1990;36(1):13-18. PMID: 18592617. "The enzyme is not inhibited by 500 g/L substrate concentration." View Source
• [2] Influence du microenvironnement sur le comportement cinétique et la stabilité thermique de l'alpha-amylase d'Aspergillus oryzae (Doctoral thesis). "L'activité globale de l'enzyme n'est pas inhibée par des concentrations en amidon de 400 g/l et en maltotetraose de 500 g/l." View Source
• [3] Class-level inference: Substrate inhibition is a common kinetic limitation in glycoside hydrolases at high substrate concentrations (general enzymology principle). The resistance of A. oryzae α-amylase to inhibition at 500 g/L is a distinguishing feature documented in the Graber & Combes (1990) study above. View Source

Key Application Scenarios for A. oryzae α-Amylase

High-Maltose Syrup Manufacturing

A. oryzae α-amylase is the enzyme of choice for producing maltose syrups with 50–60% maltose content, a product specification unattainable with bacterial liquefying α-amylases alone. As demonstrated in Section 3, the enzyme's transglycosylation-driven mechanism directly yields maltose-rich syrups [1], and the commercial benchmark Fungamyl® 800 L consistently delivers 45–60% maltose with only 2–7% glucose [2]. Procurement rationale: if the production target is high-maltose syrup (as opposed to dextrose or maltodextrin), substituting with a bacterial α-amylase would necessitate an additional maltogenic enzyme step, increasing process complexity, enzyme inventory, and cost.

Baking: Anti-Staling and Dough Conditioning

Fungal α-amylase from A. oryzae is explicitly authorized under FDA 21 CFR §137.105 for use in flour and under 27 CFR §24.247 for distilling materials, reflecting its GRAS designation [1]. Its moderate thermolability (half-life >2 h at 50–60 °C [2]) is actually advantageous in baking: the enzyme remains active during dough mixing and proofing but is inactivated early in the baking process, preventing over-degradation of starch that would cause gummy crumb. This controlled activity window, combined with regulatory acceptance, makes A. oryzae α-amylase the standard anti-staling enzyme in bread, cakes, and pastries.

Integrated Liquefaction-Saccharification Process

In processes where starch liquefaction is directly coupled with glucoamylase-mediated saccharification (e.g., glucose syrup, fuel ethanol from starch), the pH compatibility of A. oryzae α-amylase (pH 4–5) with glucoamylase (pH 3.5–5) eliminates the intermediate acidification step required when bacterial α-amylase (pH 6–7) is used [1]. The lower calcium demand (50 ppm vs. 150 ppm for B. subtilis) further reduces chemical costs and scale formation [2]. This integrated process design is especially relevant for facilities seeking to minimize chemical inputs and wastewater salt loads.

High-Gravity Starch Processing

For manufacturers operating high-concentration starch slurry processes (>30% w/v dry solids), the resistance of A. oryzae α-amylase to substrate inhibition at up to 500 g/L maltotetraose [1] is a decisive factor. This property allows facilities to increase starch loading without sacrificing hydrolysis rate or enzyme dosage efficiency, directly improving volumetric productivity and reducing downstream evaporation energy costs. The enzyme's dual liquefying and saccharifying action also reduces the need for supplementary enzymes in single-enzyme starch thinning applications.

Application

Selection Property

Validation Focus

High-Maltose Syrup Manufacturing

Transglycosylation-driven maltose accumulation

Maltose content specification and low glucose profile

Baking (Anti-Staling)

Moderate thermolability (inactivated early in baking)

GRAS compliance and controlled amylolysis window

Integrated Liquefaction-Saccharification

Acidic pH compatibility (4–5) with glucoamylase

Elimination of pH adjustment and reduced chemical inputs

High-Gravity Starch Processing

Resistance to substrate inhibition at high concentrations

Activity maintenance at elevated starch loads

• [1] Doyle EM et al. Carbohydrate Research. 1999;319:168-183; Graber M, Combes D. Biotechnol Bioeng. 1990;36:13-18; NguyenStarch Table 2.3. View Source
• [2] Novozymes/Univar Solutions. Fungamyl® 800 L Product Data Sheet; FDA 21 CFR §137.105; Amylase production from A. oryzae LS1 (half-life data). View Source